Cas no 2137658-43-4 ((1-Methylcyclopropyl)methanesulfinamide)

• Product Name: (1-Methylcyclopropyl)methanesulfinamide
• CAS No: 2137658-43-4
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• CID: 6234573
• PubChem ID: 165873124
• Update Time: 2025-05-21

(1-Methylcyclopropyl)methanesulfinamide Chemical and Physical Properties

Names and Identifiers

• (1-methylcyclopropyl)methanesulfinamide
• 2137658-43-4
• EN300-732315
• (1-Methylcyclopropyl)methanesulfinamide

• Inchi： 1S/C5H11NOS/c1-5(2-3-5)4-8(6)7/h2-4,6H2,1H3
• InChI Key： CJBNZWSWQHEMQL-UHFFFAOYSA-N
• SMILES： S(CC1(C)CC1)(N)=O

Computed Properties

• Exact Mass: 133.05613515g/mol
• Monoisotopic Mass: 133.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.3Ų

Additional information on (1-Methylcyclopropyl)methanesulfinamide

Comprehensive Overview of (1-Methylcyclopropyl)methanesulfinamide (CAS No. 2137658-43-4): Properties, Applications, and Research Insights

(1-Methylcyclopropyl)methanesulfinamide (CAS No. 2137658-43-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the sulfinamide class, characterized by a sulfur atom bonded to an oxygen and a nitrogen atom, which imparts distinct reactivity. Its methylcyclopropyl moiety further enhances its potential as a building block for bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in modulating enzyme activity or as a precursor for small-molecule inhibitors.

The growing interest in sulfinamide derivatives like (1-Methylcyclopropyl)methanesulfinamide stems from their versatility in medicinal chemistry. Recent studies highlight their utility in designing targeted therapies, aligning with the trend toward personalized medicine. For instance, sulfinamides are investigated for their ability to interact with cysteine proteases—a hot topic in cancer research and infectious disease treatment. This compound’s CAS No. 2137658-43-4 frequently appears in patent filings, underscoring its commercial relevance.

From a synthetic perspective, (1-Methylcyclopropyl)methanesulfinamide offers advantages in stereoselective synthesis. Its rigid cyclopropyl ring introduces steric constraints, enabling controlled chiral induction—a critical factor in developing enantiomerically pure pharmaceuticals. This aligns with industry demands for greener and more efficient catalytic processes, a recurring theme in organic chemistry forums and publications.

Environmental and sustainability-driven research also benefits from this compound. Its potential as a biodegradable intermediate resonates with the push for eco-friendly chemicals. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a common query among chemists validating synthetic routes. Furthermore, its stability under physiological conditions makes it a candidate for prodrug development, a trending subtopic in pharmacokinetics.

In agrochemical applications, (1-Methylcyclopropyl)methanesulfinamide is explored for its role in plant growth regulation. The methylcyclopropyl group may influence hormone pathways, addressing challenges in crop yield optimization—a pressing concern amid climate change. Patent databases reveal its incorporation into formulations aiming to reduce pesticide resistance, a key issue in modern agriculture.

For suppliers and manufacturers, CAS No. 2137658-43-4 represents a niche yet expanding market. Quality control protocols, including GC-MS analysis, are frequently discussed in procurement contexts. The compound’s shelf life and storage conditions (e.g., inert atmosphere) are practical considerations for laboratories, often searched alongside its safety data sheet (SDS) information.

In conclusion, (1-Methylcyclopropyl)methanesulfinamide exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug design to sustainable agriculture—reflect broader scientific priorities. As interest in functionalized sulfinamides grows, this compound’s profile will likely expand, driven by both academic curiosity and industrial need.